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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the labeling of autologous leukocytes

with Technetium-99m (99mTc) exametazime (Ceretec™), a crucial procedure for the

scintigraphic localization of intra-abdominal infections and inflammatory bowel disease.[1][2]

The following sections detail the underlying mechanism, a comprehensive experimental

protocol, and essential quality control measures to ensure reliable and accurate diagnostic

imaging.

Principle and Mechanism of Action
Ceretec™ (exametazime) is a lipophilic chelating agent that, when reconstituted with 99mTc

pertechnetate in the presence of a stannous reductant, forms a neutral, lipophilic 99mTc-

exametazime complex.[1][2][3] This lipophilic nature allows the complex to passively diffuse

across the cell membranes of leukocytes.[3] Once inside the cell, the complex is converted into

a less lipophilic, hydrophilic species.[1][3] This hydrophilic form is unable to diffuse back out of

the cell, effectively trapping the 99mTc radiolabel within the leukocyte.[3] These radiolabeled

leukocytes, when reinjected into the patient, migrate to sites of infection or inflammation as part
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of the normal immune response, allowing for visualization of these areas using a gamma

camera.[4]

Quantitative Data Summary
The efficiency of the labeling process and the quality of the final radiolabeled product are

critical for accurate imaging. Key quantitative parameters are summarized in the tables below.

Table 1: Recommended Dosage and Labeling Parameters

Parameter Value Reference

Recommended Adult Dose 370–740 MBq [5]

Recommended Pediatric Dose 3.7–7.4 MBq/kg [6]

Incubation Time 10 - 15 minutes [1]

Incubation Temperature Room Temperature

Table 2: Quality Control Specifications

Parameter Specification Reference

Radiochemical Purity of

99mTc-exametazime
≥ 80% [1]

Labeling Efficiency (LE) 40 - 80% [7]

Labeled Leukocyte Viability > 97% [8]

pH of 99mTc-HMPAO

preparation
9.0 - 9.8 [7]

Experimental Protocols
Materials:

Ceretec™ (exametazime) kit for radiolabeling
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Sterile, non-pyrogenic 99mTc sodium pertechnetate from a generator eluted within 24

hours[1]

60 mL sterile syringes

19-gauge needles

Acid-citrate-dextrose (ACD) anticoagulant solution[9]

6% Hydroxyethyl starch (HES) solution for erythrocyte sedimentation[8]

Sterile centrifuge tubes (15 mL and 50 mL)

Sterile, pyrogen-free normal saline (0.9% NaCl)

Cell-free plasma (autologous)

Dose calibrator

Laminar flow hood or cell isolator for aseptic technique

Microscope and hemocytometer for cell counting and viability assessment

pH test strips[7]

Instant thin-layer chromatography (ITLC-SG) strips for radiochemical purity testing[5]

Protocol:

Part 1: Leukocyte Isolation

Blood Collection: Draw approximately 40-60 mL of venous blood from the patient into a

sterile syringe containing ACD anticoagulant.[6][9][10]

Erythrocyte Sedimentation: Transfer the anticoagulated blood to a sterile 50 mL centrifuge

tube and add 6% HES solution. Gently mix and allow the red blood cells to sediment for 30-

60 minutes at room temperature.
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Leukocyte-Rich Plasma (LRP) Collection: Carefully aspirate the upper leukocyte-rich plasma

layer and transfer it to a new sterile 50 mL centrifuge tube.

Cell Pellet Formation: Centrifuge the LRP at 150-450 g for 5-10 minutes to form a soft cell

pellet.

Plasma Removal: Decant the supernatant (leukocyte-poor plasma) into a separate sterile

tube and save it for later use (this will be your cell-free plasma).

Red Blood Cell Lysis (Optional): If significant red blood cell contamination is present,

resuspend the cell pellet in a small volume of sterile saline and perform hypotonic lysis.

Cell Washing: Resuspend the leukocyte pellet in cell-free plasma and centrifuge again at 150

g for 8 minutes.[6] Discard the supernatant. Repeat this washing step as necessary to obtain

a clean leukocyte pellet.

Part 2: 99mTc-Ceretec Labeling

Reconstitution of Ceretec™: In a sterile vial, add 5 mL of sterile, non-pyrogenic 99mTc

sodium pertechnetate (up to 1100 MBq) to the Ceretec™ vial.[5] Gently mix to dissolve.

Radiochemical Purity Check: Before use, determine the radiochemical purity of the 99mTc-

exametazime complex. It must be at least 80%.[1]

Incubation: Add approximately 1 mL of the freshly prepared 99mTc-exametazime solution

(containing the desired activity, typically 750–1,000 MBq) to the isolated leukocyte pellet.[7]

Gently swirl the suspension and incubate at room temperature for 10-15 minutes, with

occasional gentle agitation to ensure the cells remain suspended.[1]

Stopping the Labeling Reaction: After incubation, add approximately 5 mL of cell-free plasma

or sterile saline to the cell suspension to stop the labeling process.[5][7]

Part 3: Quality Control and Re-injection

Separation of Labeled Cells: Centrifuge the cell suspension at 150 g for 8 minutes to pellet

the now-labeled leukocytes.[6]
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Labeling Efficiency Calculation: Carefully separate the supernatant from the cell pellet.

Measure the radioactivity in both the pellet and the supernatant using a dose calibrator.

Calculate the labeling efficiency (LE) using the following formula: LE (%) = [Activity in pellet /

(Activity in pellet + Activity in supernatant)] x 100

Cell Viability Assessment: A small aliquot of the labeled cell suspension can be used to

assess cell viability using the trypan blue exclusion test. Viability should be greater than

97%.[8]

Final Preparation for Injection: Gently resuspend the labeled leukocyte pellet in 3-5 mL of

cell-free plasma or sterile saline.

Visually inspect the final preparation for any aggregates, clumps, or clots.[7]

Dose Administration: Draw the patient's dose into a sterile syringe and measure the activity

in a dose calibrator immediately prior to administration.[1] The labeled leukocytes should be

reinjected into the patient as soon as possible, preferably within 1-2 hours of labeling.[6]
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Leukocyte Isolation

99mTc-Ceretec Labeling

Quality Control & Re-injection

1. Blood Collection
(40-60 mL in ACD)

2. RBC Sedimentation
(with 6% HES)

3. Collect Leukocyte-Rich Plasma

4. Centrifuge to Pellet Leukocytes

5. Remove and Save Plasma

6. Wash Leukocyte Pellet

3. Incubate with Leukocytes
(10-15 min, RT)

1. Reconstitute Ceretec™
(with 99mTc)

2. Radiochemical Purity Check
(≥80%)

4. Stop Labeling Reaction
(add plasma/saline)

1. Centrifuge Labeled Cells

2. Calculate Labeling Efficiency

3. Assess Cell Viability

4. Resuspend in Plasma/Saline

5. Administer Dose to Patient
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Caption: Experimental workflow for Ceretec™ leukocyte labeling.
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Caption: Mechanism of Ceretec™ uptake and retention in leukocytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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